Cas no 2382264-55-1 ((4S)-4-{(tert-butoxy)carbonylamino}-5-fluoropentanoic acid)

• Product Name: (4S)-4-{(tert-butoxy)carbonylamino}-5-fluoropentanoic acid
• CAS No: 2382264-55-1
• MF: C₁₀H₁₈FNO₄
• MW: 235.252626895905
• CID: 5867802
• PubChem ID: 165890466
• Update Time: 2025-07-21

(4S)-4-{(tert-butoxy)carbonylamino}-5-fluoropentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2382264-55-1
• (4S)-4-{[(tert-butoxy)carbonyl]amino}-5-fluoropentanoic acid
• EN300-1589896
• (4S)-4-{(tert-butoxy)carbonylamino}-5-fluoropentanoic acid

• Inchi： 1S/C10H18FNO4/c1-10(2,3)16-9(15)12-7(6-11)4-5-8(13)14/h7H,4-6H2,1-3H3,(H,12,15)(H,13,14)/t7-/m0/s1
• InChI Key： AZKKTTUMRZJCIG-ZETCQYMHSA-N
• SMILES： FC[C@H](CCC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 235.12198622g/mol
• Monoisotopic Mass: 235.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.6Ų

Additional information on (4S)-4-{(tert-butoxy)carbonylamino}-5-fluoropentanoic acid

Professional Introduction to (4S)-4-{(tert-butoxy)carbonylamino}-5-fluoropentanoic Acid (CAS No. 2382264-55-1)

(4S)-4-{(tert-butoxy)carbonylamino}-5-fluoropentanoic acid, identified by the CAS number 2382264-55-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, featuring a fluorinated pentanoic acid backbone with an amino group protected by a tert-butoxy carbonyl (Boc) moiety, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The presence of the fluoro substituent at the fifth carbon position of the pentanoic acid chain is particularly noteworthy. Fluorine atoms are known to influence the metabolic stability, pharmacokinetic profiles, and binding affinity of pharmaceutical compounds. In particular, fluorine substitution can enhance the lipophilicity and metabolic resistance of drug candidates, making them more suitable for therapeutic applications. The incorporation of a fluoro group in (4S)-4-{(tert-butoxy)carbonylamino}-5-fluoropentanoic acid suggests that this compound may serve as a key building block for developing novel fluorinated peptides or small molecules with improved pharmacological properties.

The stereochemistry of the compound, indicated by the (4S) configuration at the chiral center, further underscores its significance. Chiral compounds are prevalent in pharmaceuticals due to their selective interaction with biological targets. The specific stereochemical arrangement in (4S)-4-{(tert-butoxy)carbonylamino}-5-fluoropentanoic acid may confer unique biological activity or selectivity, making it a promising candidate for further investigation in drug discovery programs.

The Boc-protected amino group in this compound provides a stable amine functionality that can be selectively deprotected under mild acidic conditions. This characteristic makes (4S)-4-{(tert-butoxy)carbonylamino}-5-fluoropentanoic acid a versatile intermediate for peptide synthesis and other chemical modifications. The Boc protection strategy is widely employed in medicinal chemistry to prevent unwanted side reactions during multi-step syntheses, ensuring high yields and purity of the final product.

In recent years, there has been growing interest in the development of fluorinated amino acids as tools for studying protein-ligand interactions and designing novel therapeutic agents. The use of fluorinated building blocks like (4S)-4-{(tert-butoxy)carbonylamino}-5-fluoropentanoic acid has enabled researchers to explore new chemical space and discover compounds with enhanced biological activity. For instance, fluorinated peptides have shown promise in treating neurological disorders, infectious diseases, and cancer by targeting specific protein receptors or enzymes.

The synthesis of (4S)-4-{(tert-butoxy)carbonylamino}-5-fluoropentanoic acid involves sophisticated organic transformations, including stereoselective carbon-carbon bond formation and functional group manipulations. Advanced synthetic methodologies such as asymmetric hydrogenation and transition-metal-catalyzed reactions have been employed to achieve high enantioselectivity and yield. These synthetic strategies not only highlight the complexity of working with chiral fluorinated compounds but also demonstrate the advancements in modern organic chemistry.

The potential applications of this compound extend beyond peptide synthesis. It can serve as a precursor for designing novel fluorinated analogs of existing drugs or as a scaffold for exploring new pharmacophores. The combination of stereochemical control, fluoro substitution, and Boc protection makes (4S)-4-{(tert-butoxy)carbonylamino}-5-fluoropentanoic acid a multifaceted tool for medicinal chemists seeking to develop next-generation therapeutics.

Recent studies have begun to elucidate the structural features that contribute to the biological activity of fluorinated amino acids. Computational modeling and experimental techniques have been used to understand how fluorine substitution affects molecular interactions at the atomic level. These insights have paved the way for rational drug design approaches that leverage fluorine chemistry to optimize drug efficacy and safety.

The industrial significance of (4S)-4-{(tert-butoxy)carbonylamino}-5-fluoropentanoic acid is further underscored by its role in large-scale pharmaceutical manufacturing processes. As demand for fluorinated drugs continues to rise, intermediates like this one are becoming increasingly critical for producing high-quality therapeutics efficiently. The development of scalable synthetic routes ensures that researchers can access sufficient quantities of this compound for both academic research and commercial applications.

In conclusion, (4S)-4-{(tert-butoxy)carbonylamino}-5-fluoropentanoic acid (CAS No. 2382264-55-1) represents a fascinating example of how structural innovation can lead to novel pharmaceutical opportunities. Its unique combination of stereochemistry, fluoro substitution, and protective group strategy makes it an indispensable tool for drug discovery efforts aimed at addressing unmet medical needs across various therapeutic areas.